Cas no 61830-69-1 (ethyl 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}acetate)

ethyl 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}acetate structure
61830-69-1 structure
Product Name:ethyl 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}acetate
CAS No:61830-69-1
MF:C11H13N3O2
MW:219.239822149277
CID:955505
PubChem ID:326090
Update Time:2025-04-19

ethyl 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-Imidazo[1,2-a]pyrimidine-2-acetic acid ethyl ester
    • (7-METHYL-IMIDAZO[1,2-A]PYRIMIDIN-2-YL)-ACETIC ACID ETHYL ESTER
    • ethyl 2-(7-methylimidazo[1,2-a]pyrimidin-2-yl)acetate
    • 7-Methylimidazo< 1,2-a> pyrimidin-2-ethylacetat
    • AC1L6XMM
    • AG-G-25910
    • CTK2F5853
    • ETHYL 2-(4-METHYL-1,5,7-TRIAZABICYCLO[4.3.0]NONA-2,4,6,8-TETRAEN-8-YL)ACETATE
    • ethyl 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}acetate
    • NSC296221
    • SBB079570
    • G48294
    • NSC-296221
    • Ethyl (7-methylimidazo[1,2-a]pyrimidin-2-yl)acetate
    • 61830-69-1
    • DB-310112
    • DTXSID10315677
    • EN300-120616
    • ethyl2-(7-methylimidazo[1,2-a]pyrimidin-2-yl)acetate
    • Inchi: 1S/C11H13N3O2/c1-3-16-10(15)6-9-7-14-5-4-8(2)12-11(14)13-9/h4-5,7H,3,6H2,1-2H3
    • InChI Key: DVWYJRUVUDLYFK-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1=CN2C=CC(C)=NC2=N1)=O

Computed Properties

  • Exact Mass: 219.10089
  • Monoisotopic Mass: 219.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.49

ethyl 2-{7-methylimidazo[1,2-a]pyrimidin-2-yl}acetate Pricemore >>

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